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Compound of Interest

3-Quinolinecarbonitrile, 4-hydroxy-
Compound Name:

6-methyl-
CAS No.: 61338-30-5
Cat. No.: B3054608

Get Quote

Executive Summary: Immediate Action Plan

Do NOT dispose of 3-Quinolinecarbonitrile, 4-hydroxy-6-methyl- (CAS 50916-56-4) down
the drain. This compound poses specific risks due to its nitrile moiety (-CN), which can release
hydrogen cyanide (HCN) upon thermal decomposition or strong acid hydrolysis, and its
potential aquatic toxicity.

Core Directive:
o Segregate: Isolate from strong oxidizers and acids.[1][2]
o Label: Clearly mark as "Toxic Organic Solid" or "Nitrile-Bearing Waste."

¢ Destruction: The only validated disposal method is high-temperature incineration equipped
with a secondary combustion chamber and scrubber system.

Chemical Profile & Hazard Assessment
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Understanding the physicochemical nature of the analyte is the first step in safe disposal. The
4-hydroxy substituent often favors the 4-quinolone tautomer, resulting in a compound with a
high melting point and limited solubility in non-polar solvents.

ble 1: Physicochemical | Data[3]

Parameter Specification Operational Implication

_ 3-Quinolinecarbonitrile, 4- o o
Chemical Name Official manifesting name.
hydroxy-6-methyl-

Unique identifier for waste

CAS Number 50916-56-4
tags.
Nitrogen content requires NOXx
Molecular Formula C11HsN20 ) o )
scrubbing during incineration.
Nitrile (-CN), Hydroxyl (-OH), Nitrile Risk: Potential HCN

Functional Groups ] o
Methyl (-CHs3) release if heated/acidified.

High dusting potential; use

Physical State Solid (Powder) N95/P100 respiratory
protection.
Acute Tox. 4 (Oral), Skin Irrit. Handle as a hazardous

GHS Classification ) o )
2, Eye Irrit. 2A, STOT SE 3 irritant/toxin.

Acid contact may hydrolyze
Incompatibilities Strong Oxidizers, Strong Acids  nitrile to amide/acid or release
HCN.

Critical Hazard Mechanism: The Nitrile Factor

As a Senior Scientist, | must emphasize why standard organic waste protocols are insufficient.
The presence of the cyano group at position 3 is the critical control point.

o Thermal Decomposition: In the event of an uncontrolled fire or improper low-temperature
incineration, the nitrile group can decompose to release Hydrogen Cyanide (HCN) and toxic
nitrogen oxides (NOX).
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« Acid Hydrolysis: While aromatic nitriles are generally stable, mixing this compound with
strong mineral acids in a waste container can theoretically catalyze hydrolysis. If the waste
stream is acidic and contains other incompatibles, exothermic reactions could volatilize toxic
byproducts.

Rule: Never bulk this waste into a container with pH < 4 without prior validation.

Pre-Disposal Segregation Workflow

Proper segregation prevents cross-reactivity in the waste drum. Use the following logic flow to
determine the correct waste stream.

Waste Generation:
CAS 50916-56-4

Physical State?

Pure Compound \Dissolved

Solid (Powder) Liquid (Solution)

Solvent Type?

Container: Wide-mouth HDPE Jar
Non-Halogenated (MeOH, DMSO)

Label: 'Toxic Solid - Nitrile'

Halogenated (DCM, Chloroform) Aqueous (Buffers)

Stream A: Halogenated Organic Stream B: Non-Halogenated Organic Stream C: Aqueous Toxic

(Segregate from Acids) (High BTU Waste) (Do NOT Drain Pour)
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Figure 1: Decision logic for segregating CAS 50916-56-4 waste streams to prevent
incompatibility.

Step-by-Step Disposal Protocols
Protocol A: Solid Waste (Pure Compound)

Applicability: Expired stocks, weighing residuals, or spilled powder.

PPE Requirement: Nitrile gloves (double-gloved recommended), safety goggles, lab coat,
and N95 particulate respirator (if outside a fume hood).

o Container Selection: Use a dedicated wide-mouth High-Density Polyethylene (HDPE) or
glass jar. Avoid metal containers if acidic impurities are suspected.

o Transfer: Transfer the solid carefully to avoid dust generation. Wipe the exterior of the source
container with a damp tissue to remove static-clinging dust; add this tissue to the waste.

o Labeling: Affix a hazardous waste tag immediately.
o Constituents: "3-Quinolinecarbonitrile, 4-hydroxy-6-methyl-" (100%).
o Hazard Checkbox: Toxic, Irritant.[3]

o Storage: Store in a satellite accumulation area (SAA) inside a secondary containment tray
until pickup.

Protocol B: Liquid Waste (Mother Liquors/Solutions)
Applicability: HPLC effluent, reaction mixtures, or cleaning solvents.

e Solvent Compatibility Check: Ensure the collection carboy is compatible with the solvent
(e.g., LDPE is poor for chloroform; use glass or fluorinated plastic).

e pH Verification: Dip a pH strip into the waste solution.
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o If Acidic (pH < 4): Neutralize slowly with Sodium Bicarbonate before adding to a bulk
organic waste drum containing nitriles. This prevents potential hydrolysis.

o Bulking: Pour into the appropriate solvent stream (Halogenated vs. Non-Halogenated).

o Note: Due to the "4-hydroxy" group (quinolone form), solubility may be poor in non-polar
solvents. If precipitation occurs in the waste drum, note "Contains Precipitated Solids" on
the label.

Protocol C: Contaminated Debris (Glassware & Sharps)

Applicability: Syringes, broken vials, contaminated gloves.

o Triple Rinse: Triple rinse empty vials with a polar solvent (e.g., DMSO or Methanol) to
solubilize the residue. Collect rinsate as Protocol B.

» Defacing: Deface the original label on the empty container.
e Disposal:
o Rinsed Glass: Glass disposal box (if permitted by local EHS).

o Grossly Contaminated: If rinsing is impossible, place the entire vial into a sealed bucket
labeled "Solid Debris contaminated with Toxic Organics."

Emergency Spill Response
If a spill occurs, containment speed is vital to prevent dust migration.

o Evacuate & Ventilate: Clear the immediate area.[4] If the spill is powder outside a hood,
allow dust to settle (5 mins).

e PPE Up: Wear Nitrile gloves, goggles, and a respirator.
o Containment:
o Solid: Cover with wet paper towels to suppress dust.

o Liquid: Encircle with absorbent pads or vermiculite.[5]
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e Cleanup:
o Scoop material into a waste bag.

o Clean the surface with a soap/water solution (the compound is likely soluble in basic
agueous solutions due to the phenolic/quinolone nature).

o Validation: Verify surface cleanliness with a UV lamp (quinolines are often fluorescent) if

available, or re-wipe until no residue is visible.

Regulatory Compliance & Documentation

o US EPA (RCRA): This compound is not explicitly P-listed or U-listed by specific CAS, but it
must be characterized by the generator. It likely falls under D003 (Reactivity) if cyanide
release is possible (unlikely under normal conditions but possible) or simply as Toxic based
on LD50 data.

¢ Manifesting: Always list the full chemical name. Do not use abbreviations like "Quinoline

deriv."

o Destruction Certificate: Request a Certificate of Destruction (COD) from your waste vendor

confirming incineration.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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